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Compound of Interest

Compound Name: Propionaldehyde

Cat. No.: B047417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

propionaldehyde, specifically its boiling point and density. The information herein is curated

for professionals in research and development who require precise and reliable data for their

work. This document includes a summary of quantitative data, detailed experimental protocols,

and a logical workflow diagram to illustrate the process of property determination.

Physical Properties of Propionaldehyde
Propionaldehyde, also known as propanal, is a three-carbon aldehyde with the chemical

formula CH₃CH₂CHO. It is a colorless, volatile liquid with a characteristic pungent, fruity odor.

Understanding its physical properties is crucial for its application in various chemical syntheses

and for ensuring safe handling and storage.

The boiling point and density of propionaldehyde have been determined and reported in

numerous chemical literature and databases. The following table summarizes these key

physical properties.
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Physical Property Value Conditions

Boiling Point 46-50 °C
At standard atmospheric

pressure (760 mmHg)

48 °C
At standard atmospheric

pressure[1]

49 °C At 760 Torr[2]

Density 0.81 g/cm³ At 20 °C[1]

0.805 g/mL At 25 °C[3][4][5]

0.805 g/mL At 20 °C

Experimental Protocols
Accurate determination of physical properties relies on precise and validated experimental

methodologies. The following sections detail the protocols for the synthesis of

propionaldehyde and the determination of its boiling point, as well as a standard method for

measuring its density.

A common laboratory method for the preparation of propionaldehyde is the oxidation of 1-

propanol. This procedure also allows for the direct determination of the product's boiling point

during purification.

Materials:

1-Propanol

Potassium dichromate (K₂Cr₂O₇)

Concentrated sulfuric acid (H₂SO₄)

Anhydrous sodium sulfate (Na₂SO₄)

Distillation apparatus with a reflux condenser and a receiving flask

Procedure:
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Reaction Setup: In a round-bottom flask, place 1-propanol. The flask is fitted with a dropping

funnel and a reflux condenser. The outlet of the reflux condenser is connected to a distillation

condenser and a cooled receiving flask.

Oxidizing Mixture Preparation: Prepare a solution of potassium dichromate in water and

slowly add concentrated sulfuric acid while cooling the mixture.

Oxidation Reaction: Gently heat the 1-propanol in the flask to its boiling point. Slowly add the

oxidizing mixture from the dropping funnel. The heat from the exothermic reaction will

maintain the distillation of the propionaldehyde as it is formed. The temperature of the

vapor at the distillation head should be monitored.

Product Collection: The propionaldehyde, having a lower boiling point than 1-propanol,

distills over and is collected in the ice-cooled receiving flask.

Purification and Boiling Point Measurement: The collected distillate is dried over anhydrous

sodium sulfate. The dried liquid is then purified by fractional distillation. The boiling point is

recorded as the temperature range over which the majority of the liquid distills at a constant

temperature. The boiling point of pure propionaldehyde is expected to be in the range of

46-50 °C at standard atmospheric pressure.

The density of a liquid can be determined using several standard methods. The pycnometer

method is a precise and commonly used technique for volatile liquids like propionaldehyde.

This protocol is based on the principles outlined in OECD Test Guideline 109.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.1 mg)

Constant temperature water bath

Propionaldehyde sample

Deionized water (for calibration)
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Procedure:

Calibration of the Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (m_empty).

Fill the pycnometer with deionized water and insert the stopper, ensuring the capillary is

filled and no air bubbles are present.

Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it

reaches thermal equilibrium.

Remove the pycnometer, carefully wipe it dry, and weigh it (m_water).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the specific temperature: V = (m_water - m_empty) / ρ_water.

Measurement of Propionaldehyde Density:

Empty and thoroughly dry the calibrated pycnometer.

Fill the pycnometer with the propionaldehyde sample, following the same procedure as

with water.

Equilibrate the filled pycnometer in the constant temperature water bath.

Wipe the pycnometer dry and weigh it (m_propionaldehyde).

Calculation of Density:

The mass of the propionaldehyde is calculated as: m_sample = m_propionaldehyde -

m_empty.

The density of the propionaldehyde (ρ_propionaldehyde) is then calculated as:

ρ_propionaldehyde = m_sample / V.
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Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for determining the key physical

properties of propionaldehyde, from initial synthesis to final data analysis.
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Caption: Workflow for the determination of the physical properties of propionaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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